Methyl 2-((5-(5-(furan-2-yl)isoxazole-3-carboxamido)-1,3,4-thiadiazol-2-yl)thio)butanoate

• IUPAC Name: methyl 2-[[5-[[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]butanoate
• InChI: InChI=1S/C15H14N4O5S2/c1-3-11(13(21)22-2)25-15-18-17-14(26-15)16-12(20)8-7-10(24-19-8)9-5-4-6-23-9/h4-7,11H,3H2,1-2H3,(H,16,17,20)
• InChI Key: DZWZGXCIGSTRLE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OC)SC1=NN=C(S1)NC(=O)C2=NOC(=C2)C3=CC=CO3
• Molecular Formula: C15H14N4O5S2
• Molecular Weight: 394.4 g/mol
• CAS No.: 1226451-07-5

Description

Methyl 2-((5-(5-(furan-2-yl)isoxazole-3-carboxamido)-1,3,4-thiadiazol-2-yl)thio)butanoate is a useful research compound. Its molecular formula is C15H14N4O5S2 and its molecular weight is 394.42. The purity is usually 95%.
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Scientific Research Applications

Reactions and Synthetic Pathways

• Reactions of Ethyl 5-Methyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylate : The study by Remizov, Pevzner, and Petrov (2019) explored the reactions of 5-methyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylic acid ethyl ester with bases, leading to the synthesis of 4-methylsulfanylethynylfuran derivatives and thioamides of furylacetic acid. This work provides insights into the potential chemical transformations and applications of related compounds in synthesizing new molecules (Remizov, Pevzner, & Petrov, 2019).

• Arylation Products of Unsaturated Compounds : The research by Gorak et al. (2009) involved the arylation of furan-2-carboxylic acid or its methyl ester, leading to the synthesis of derivatives such as 5-arylfuran-2-carboxylic acids or methyl 5-arylfuran-2-carboxylates. These compounds were further used to synthesize heterocycles like 1,2,4-thiadiazole, 1,3,4-oxadiazole, and triazolothiadiazole derivatives, showcasing the versatility of furan derivatives in the synthesis of heterocyclic compounds (Gorak, Obushak, Matiichuk, & Lytvyn, 2009).

• Thiadiazole Ring Opening in Derivatives of 2-Substituted 5-(1,2,3-thiadiazol-4-yl)-3-furoic Acid : Maadadi, Pevzner, and Petrov (2017) studied the transformations of 2-substituted 5-(1,2,3-thiadiazol-4-yl)-3-furoic acid derivatives under the action of bases, revealing the cleavage of the thiadiazole ring and the formation of labile acetylene thiolates, which could be further transformed into various functionalized furans (Maadadi, Pevzner, & Petrov, 2017).